![molecular formula C12H8N2O3 B1217544 2-(2-Furoyl)-4(5)-(2-furanyl)-1H-imidazole CAS No. 91037-91-1](/img/structure/B1217544.png)
2-(2-Furoyl)-4(5)-(2-furanyl)-1H-imidazole
Overview
Description
2-(2-Furoyl)-4(5)-(2-furanyl)-1H-imidazole, commonly referred to as 2FFI, is a heterocyclic compound that is used in a variety of scientific research applications. It is a seven-membered ring compound comprised of two nitrogen atoms, four carbon atoms, and one oxygen atom. 2FFI is a highly versatile compound and has been used in a range of research fields, including organic chemistry, biochemistry, pharmacology, and biotechnology.
Scientific Research Applications
Spectroscopy and Chemical Analysis
2-(2-Furoyl)-4(5)-(2-furanyl)-1H-imidazole (FFI) has been identified as a key intermediate in physicochemical changes during protein incubation with glucose. Its direct determination from acid hydrolysis products of proteins like B-poly(L-lysine) and B-albumin is facilitated by collisional spectroscopy, without requiring sample derivatization and chromatographic separation (Pelli et al., 1988). Moreover, FFI has been synthesized through a three-step process starting from 2-acetylfuran, highlighting its chemical synthesis applications (Rho et al., 1997).
Glycation and Protein Modification Studies
FFI is detected in glycated histones, suggesting glucose binding to histone lysine residues, which is crucial in understanding protein modifications in biological systems (Liebich et al., 1993). Additionally, studies on FFI formation from glycated alpha-t-Butoxycarbonyllysine have led to insights into its mechanism of formation and implications in advanced glycation end products (Njoroge et al., 1988).
Advanced Glycation Endproducts (AGE) Research
FFI's role as an AGE has been explored through the development of a radioimmunoassay, advancing our understanding of AGE-protein interactions, which are significant in diabetic complications and aging (Nakayama et al., 1988). Its detection in proteins subjected to Maillard reaction with glucose further emphasizes its importance in AGE research (Chang et al., 1985).
Mass Spectrometry in Diabetes Complications
Mass spectrometry has been employed to study FFI in glycated albumin and polylysine, aiding in understanding long-term diabetes complications (Lapolla et al., 1991).
Mechanism of Action
Target of Action
The primary target of 2-(2-Furoyl)-4(5)-(2-furanyl)-1H-imidazole is primary amines . This compound is particularly well-suited to the derivatization of peptides, amino acids, aminated sugars, and other amine-containing molecules . It has also been found to interact with human serum albumin (HSA) .
Mode of Action
This compound is nonfluorescent in its unreacted state and reacts specifically with amines to form highly fluorescent conjugates . This allows for the ultrasensitive detection of primary amines . In the context of copper (II) complexes, this compound has been found to bind to HSA at different sites and with diverse stoichiometries and affinities .
Biochemical Pathways
It is known that this compound is involved in the detection of primary amines , which play a crucial role in various biochemical processes, including protein synthesis.
Pharmacokinetics
It is known that this compound is soluble in water , which could potentially influence its bioavailability.
Result of Action
The primary result of the action of this compound is the formation of highly fluorescent conjugates with primary amines . This allows for the ultrasensitive detection of these amines . In the context of copper (II) complexes, this compound has been found to bind to HSA, potentially influencing its function .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, it is recommended to store this compound in a freezer (-5 to -30°C) and protect it from light . These conditions likely help maintain the stability and efficacy of the compound.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
2-(2-Furoyl)-4(5)-(2-furanyl)-1H-imidazole plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound has been shown to interact with protease-activated receptor 2 (PAR2), a receptor involved in various cellular processes. The interaction with PAR2 leads to the activation of signaling pathways that regulate inflammation and pain responses . Additionally, this compound can bind to other proteins and enzymes, influencing their activity and stability.
Cellular Effects
The effects of this compound on cells are diverse and depend on the cell type and context. In endothelial progenitor cells, this compound acts as a PAR2 agonist, leading to increased intracellular calcium levels and activation of downstream signaling pathways . This activation can influence cell proliferation, migration, and differentiation. In other cell types, such as HEK293t cells, this compound has been shown to modulate gene expression and cellular metabolism, further highlighting its versatile role in cellular processes.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound binds to PAR2, leading to receptor activation and subsequent signaling cascade initiation . This activation involves the phosphorylation of various kinases, such as epidermal growth factor receptor (EGFR) tyrosine kinase, Src, and ERK1/2, which play crucial roles in cellular responses. Additionally, this compound can inhibit or activate other enzymes, further modulating cellular functions.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its activity may decrease over extended periods due to degradation . Long-term exposure to this compound in in vitro and in vivo studies has revealed sustained activation of signaling pathways and potential alterations in cellular metabolism.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively activates PAR2 and induces cellular responses without causing significant toxicity . At higher doses, adverse effects such as inflammation and tissue damage have been observed. These threshold effects highlight the importance of dosage optimization in experimental settings to achieve desired outcomes while minimizing potential side effects.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. The compound undergoes biotransformation, leading to the formation of metabolites such as 2-furoic acid . These metabolic processes can influence the compound’s activity and duration of action. Additionally, this compound can affect metabolic flux and alter metabolite levels, further impacting cellular functions.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be transported across cell membranes and accumulate in specific cellular compartments . This localization is influenced by factors such as the presence of transporters and the compound’s physicochemical properties. Understanding the transport and distribution mechanisms is crucial for optimizing the compound’s therapeutic potential.
Subcellular Localization
This compound exhibits specific subcellular localization, which can affect its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization can influence the compound’s interactions with biomolecules and its overall efficacy in modulating cellular processes.
properties
IUPAC Name |
furan-2-yl-[5-(furan-2-yl)-1H-imidazol-2-yl]methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O3/c15-11(10-4-2-6-17-10)12-13-7-8(14-12)9-3-1-5-16-9/h1-7H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKZNJXJLTVYBRA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CN=C(N2)C(=O)C3=CC=CO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30238374 | |
Record name | 2-(2-Furoyl)-4(5)-(2-furanyl)-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30238374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
91037-91-1 | |
Record name | 2-(2-Furoyl)-4(5)-(2-furanyl)-1H-imidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0091037911 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(2-Furoyl)-4(5)-(2-furanyl)-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30238374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.